Cas no 251947-17-8 (1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(3-fluorophenyl)-5,6-dimethyl-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(3-fluorophenyl)-5,6-dimethyl-
• CAS No: 251947-17-8
• MF: C₁₄H₁₁ClFN₃
• MW: 275.708645105362
• CID: 1421643
• Update Time: 2024-08-15

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(3-fluorophenyl)-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(3-fluorophenyl)-5,6-dimethyl-
• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(3-fluorophenyl)-5,6-dimethyl-

• Inchi： 1S/C14H11ClFN3/c1-7-8(2)17-14-11(7)12(15)18-13(19-14)9-4-3-5-10(16)6-9/h3-6H,1-2H3,(H,17,18,19)
• InChI Key： UQIIVUTYQTZLFK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)=NC(Cl)=C2C(C)=C(C)NC2=N1

Computed Properties

• Exact Mass: 275.06273

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 393.5±52.0 °C(Predicted)
• PSA: 36.75
• pka: 11.26±0.40(Predicted)